Cas no 1082175-30-1 (2-Acetamido-4-(4-ethylphenyl)thiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-4-(4-ethylphenyl)thiophene-3-carboxylic acid
• CAS No: 1082175-30-1
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5631403
• PubChem ID: 28859819
• Update Time: 2023-09-09

2-Acetamido-4-(4-ethylphenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287981
• 1082175-30-1
• 2-acetamido-4-(4-ethylphenyl)thiophene-3-carboxylic acid
• 2-Acetamido-4-(4-ethylphenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C15H15NO3S/c1-3-10-4-6-11(7-5-10)12-8-20-14(16-9(2)17)13(12)15(18)19/h4-8H,3H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： OTSVZDSRXIWERN-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(C)=O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 289.07726451g/mol
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines